

# independent validation of SLM6 research findings

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: SLM6

Cat. No.: B15585765

[Get Quote](#)

## References

- 1. SLM + Axitinib for Clear Cell RCC [clin.larvol.com]
- 2. ClinicalTrials.gov [clinicaltrials.gov]
- 3. Five-Year Extension Results of the Phase 1 START Trial of Onasemnogene Abeparvovec in Spinal Muscular Atrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. A Phase II trial evaluating rituximab and epcoritamab as first-line therapy for high-tumor burden FL | VJHemOnc [vjhemonc.com]
- To cite this document: BenchChem. [independent validation of SLM6 research findings]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15585765#independent-validation-of-slm6-research-findings]

## Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)